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Abstract
Chromocene, or bis(η⁵-cyclopentadienyl)chromium(II), is a significant organometallic

compound that has played a role in the development of metallocene chemistry and catalysis.

First synthesized in 1953 by Ernst Otto Fischer and Walter Hafner, its discovery was a key

milestone in the burgeoning field of sandwich compounds. This technical guide provides an in-

depth exploration of the history of chromocene's synthesis and discovery, detailed

experimental protocols for its preparation, a comprehensive summary of its physicochemical

and spectroscopic properties, and an overview of its reactivity and applications.

Historical Overview and Discovery
The mid-20th century was a period of revolutionary discoveries in organometallic chemistry,

largely spurred by the elucidation of the structure of ferrocene. Following this breakthrough,

chemists were keen to explore the synthesis of analogous "sandwich" compounds with other

transition metals.

In 1953, Ernst Otto Fischer and his student Walter Hafner at the Technical University of Munich

successfully synthesized chromocene for the first time.[1][2] Their work, published in

Zeitschrift für Naturforschung B, described the reaction of chromium(II) chloride with sodium

cyclopentadienide to yield the dark red, crystalline chromocene. This discovery was

contemporaneous with the broader explosion of research into metallocenes, with Geoffrey
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Wilkinson at Harvard University also making significant contributions to the understanding of

these novel structures, for which he and Fischer would share the Nobel Prize in Chemistry in

1973.[3]

The initial synthesis by Fischer and Hafner laid the groundwork for subsequent investigations

into the properties, structure, and reactivity of chromocene. Early studies focused on its

electronic structure, magnetic properties, and comparison with the more stable 18-electron

ferrocene. Chromocene, with its 16-electron configuration, proved to be significantly more

reactive, a characteristic that would later be exploited in catalysis.

Timeline of Key Events

Early 1950s
Discovery and structural elucidation of ferrocene

1953
First synthesis of chromocene by E. O. Fischer and W. Hafner

Paved the way for
other metallocenes

1950s
Geoffrey Wilkinson's extensive work on metallocenes

1973
Fischer and Wilkinson awarded Nobel Prize for work on sandwich compounds

Key contribution
Post-1970s

Exploration of chromocene in catalysis, e.g., ethylene polymerization

Led to investigation
of reactivity

Key contribution

Click to download full resolution via product page

Figure 1: A timeline of key discoveries in the history of chromocene.

Experimental Protocols for Chromocene Synthesis
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Two primary methods for the synthesis of chromocene have been established, both of which

are routinely performed under an inert atmosphere (e.g., nitrogen or argon) due to the air-

sensitivity of the product.

Synthesis from Chromium(II) Chloride (Fischer-Hafner
Method)
This is the original and most common method for preparing chromocene.[4]

Reaction: CrCl₂ + 2 NaC₅H₅ → Cr(C₅H₅)₂ + 2 NaCl

Detailed Protocol:

Preparation of Sodium Cyclopentadienide (NaC₅H₅): In a flame-dried, three-necked flask

equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add freshly

cracked cyclopentadiene to a suspension of sodium metal in dry tetrahydrofuran (THF). The

reaction is exothermic and proceeds with the evolution of hydrogen gas. The mixture is

typically stirred until all the sodium has reacted, resulting in a pink or pale-tan solution of

sodium cyclopentadienide.

Reaction with Chromium(II) Chloride: Anhydrous chromium(II) chloride (CrCl₂) is added

portion-wise to the stirred solution of sodium cyclopentadienide in THF at room temperature.

Reaction Execution: The reaction mixture is stirred for several hours at room temperature.

The color of the solution will typically change to a deep red or burgundy.

Work-up and Isolation: The solvent is removed under reduced pressure. The resulting solid

residue is then extracted with a non-polar solvent such as petroleum ether or hexane. The

extract is filtered to remove sodium chloride and other insoluble byproducts.

Purification: The filtrate is concentrated under vacuum, and the crude chromocene is

purified by sublimation at 50-80 °C under high vacuum (e.g., 10⁻³ mmHg) to yield dark red,

crystalline needles.

Typical Yield: 50-70%

Synthesis from Chromium(III) Chloride
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An alternative synthesis involves the in-situ reduction of chromium(III) chloride.[4]

Reaction: 2 CrCl₃ + 6 NaC₅H₅ → 2 Cr(C₅H₅)₂ + C₁₀H₁₀ + 6 NaCl

Detailed Protocol:

Preparation of Sodium Cyclopentadienide: Prepare a solution of sodium cyclopentadienide in

THF as described in section 2.1.

Reaction with Chromium(III) Chloride: Anhydrous chromium(III) chloride (CrCl₃) is added to

the stirred solution of sodium cyclopentadienide.

Reaction Execution: The reaction mixture is typically refluxed in THF for several hours.

During this process, the Cr(III) is reduced to Cr(II), and some of the cyclopentadienyl anions

are oxidatively coupled to form dihydrofulvalene (C₁₀H₁₀).

Work-up, Isolation, and Purification: The work-up and purification steps are analogous to

those described for the synthesis from chromium(II) chloride (section 2.1).

Typical Yield: Generally lower than the synthesis from CrCl₂, often in the range of 30-50%.
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General Synthesis Workflow

Start: Inert Atmosphere

1. Prepare Sodium Cyclopentadienide (NaCp)
in THF

2. Add Chromium Salt
(CrCl₂ or CrCl₃)

3. Reaction
(Stirring/Reflux)

4. Remove Solvent
(Vacuum)

5. Extract with Non-polar Solvent

6. Filter to Remove NaCl

7. Purify by Sublimation

End: Crystalline Chromocene
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Figure 2: A generalized experimental workflow for the synthesis of chromocene.
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Physicochemical and Spectroscopic Data
Chromocene is a dark red, crystalline solid that is highly sensitive to air and moisture.[5][6] It

readily sublimes under vacuum and is soluble in non-polar organic solvents.[4]

Property Value Reference

Chemical Formula C₁₀H₁₀Cr [4]

Molar Mass 182.18 g/mol [5]

Appearance Dark red crystals [4]

Melting Point 168-170 °C [5]

Boiling Point Sublimes under vacuum [4]

Density 1.43 g/cm³ [5]

Solubility in Water Insoluble and decomposes [5]

Solubility in Organic Solvents
Soluble in non-polar solvents

(e.g., THF, hexane)
[4]

Magnetic Moment
Paramagnetic (2 unpaired

electrons)

¹H NMR (Solid-State) Isotropic peak at 315 ppm [7]

¹³C NMR (Solid-State) Isotropic peak at -258 ppm [7]

IR Spectroscopy (selected

peaks)

~3100 cm⁻¹ (C-H stretch),

~1410 cm⁻¹ (C-C stretch),

~1110 cm⁻¹, ~1000 cm⁻¹,

~800 cm⁻¹ (ring modes)

Mass Spectrometry (m/z)
182 (M⁺), 117 (M⁺ - C₅H₅), 65

(C₅H₅⁺), 52 (Cr⁺)

Note: Solution-state NMR of chromocene is challenging due to its paramagnetism, leading to

very broad signals. The provided NMR data is for solid-state measurements.
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Structure and Bonding
The structure of chromocene has been confirmed by X-ray crystallography to be a "sandwich"

complex, with the chromium atom situated between two parallel cyclopentadienyl (Cp) rings.[4]

The average Cr-C bond length is approximately 2.15 Å. Unlike ferrocene, which has a

staggered (D₅d) conformation of the Cp rings in the solid state, electron diffraction studies

suggest that chromocene adopts an eclipsed (D₅h) conformation, although the rotational

barrier between the two conformations is low.[4]

Chromocene has a 16-valence electron count, which deviates from the 18-electron rule that

typically governs the stability of organometallic complexes. This electron deficiency contributes

to its paramagnetism and high reactivity compared to ferrocene.

Reactivity and Applications
The reactivity of chromocene is dominated by its electron-deficient nature and the lability of

the cyclopentadienyl ligands. It is a strong reducing agent and is highly reactive towards air and

protic solvents.

Key reactions include:

Ligand Displacement: One or both of the cyclopentadienyl ligands can be displaced by other

ligands. For example, reaction with carbon monoxide under pressure leads to the formation

of chromium hexacarbonyl.[4]

Reaction with Carboxylic Acids: Chromocene reacts with carboxylic acids to form

chromium(II) carboxylates and cyclopentadiene.[4]

Catalysis: When supported on silica gel, chromocene forms the basis of the Union Carbide

catalyst, which is used for the polymerization of ethylene.[4] The chromocene decomposes

on the silica surface to generate highly reactive organometallic centers that are the active

catalytic species.

Safety Considerations
Chromocene is a pyrophoric solid and is highly reactive with air and moisture, and can ignite

upon exposure to the atmosphere.[5] All manipulations should be carried out under a dry, inert
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atmosphere using Schlenk line or glovebox techniques. Chromium compounds are generally

toxic, and appropriate personal protective equipment should be worn at all times.

Conclusion
The discovery and synthesis of chromocene by Fischer and Hafner was a pivotal moment in

the development of organometallic chemistry. Its unique electronic structure and high reactivity

have made it a subject of continued interest, both from a fundamental standpoint and for its

applications in catalysis. The synthetic methods developed for chromocene are foundational

techniques in organometallic synthesis, and a thorough understanding of its properties and

handling is essential for researchers in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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